Cas no 2580200-67-3 (2-{4-(benzyloxy)carbonylpiperazin-1-yl}-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-{4-(benzyloxy)carbonylpiperazin-1-yl}-1,3-thiazole-5-carboxylic acid
• CAS No: 2580200-67-3
• MF: C₁₆H₁₇N₃O₄S
• MW: 347.388882398605
• CID: 5660391
• PubChem ID: 165887710
• Update Time: 2025-06-12

2-{4-(benzyloxy)carbonylpiperazin-1-yl}-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27725256
• 2580200-67-3
• 2-{4-[(benzyloxy)carbonyl]piperazin-1-yl}-1,3-thiazole-5-carboxylic acid
• 2-{4-(benzyloxy)carbonylpiperazin-1-yl}-1,3-thiazole-5-carboxylic acid

• Inchi： 1S/C16H17N3O4S/c20-14(21)13-10-17-15(24-13)18-6-8-19(9-7-18)16(22)23-11-12-4-2-1-3-5-12/h1-5,10H,6-9,11H2,(H,20,21)
• InChI Key： KLVASCIGOXIUDY-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CN=C1N1CCN(C(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 347.09397721g/mol
• Monoisotopic Mass: 347.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 111Ų

Additional information on 2-{4-(benzyloxy)carbonylpiperazin-1-yl}-1,3-thiazole-5-carboxylic acid

Introduction to 2-{4-(benzyloxy)carbonylpiperazin-1-yl}-1,3-thiazole-5-carboxylic acid (CAS No. 2580200-67-3)

2-{4-(benzyloxy)carbonylpiperazin-1-yl}-1,3-thiazole-5-carboxylic acid, identified by the CAS number 2580200-67-3, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of heterocyclic derivatives, featuring a piperazine moiety linked to a thiazole ring, both of which are well-documented for their biological significance and potential therapeutic applications.

The structural framework of 2-{4-(benzyloxy)carbonylpiperazin-1-yl}-1,3-thiazole-5-carboxylic acid incorporates several key functional groups that contribute to its unique chemical properties and biological activity. The presence of a benzyloxy carbonyl group at the 4-position of the piperazine ring enhances its stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules. Additionally, the thiazole ring, known for its broad spectrum of biological activities, further enhances the compound's potential as a pharmacological agent.

In recent years, there has been growing interest in thiazole derivatives due to their demonstrated efficacy in various therapeutic areas. Thiazole compounds have been reported to exhibit antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The specific modification of 2-{4-(benzyloxy)carbonylpiperazin-1-yl}-1,3-thiazole-5-carboxylic acid with a benzyloxy carbonyl group suggests its utility in the development of novel drug candidates targeting neurological and cardiovascular diseases.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Piperazine derivatives are known to interact with various neurotransmitter systems, including serotonin and dopamine pathways. The structural similarity of 2-{4-(benzyloxy)carbonylpiperazin-1-yl}-1,3-thiazole-5-carboxylic acid to known bioactive molecules has prompted researchers to explore its effects on neural signaling and synaptic function. Preliminary studies have indicated that this compound may modulate neurotransmitter release and receptor activity, offering a promising lead for further investigation.

The benzyloxy carbonyl group in 2-{4-(benzyloxy)carbonylpiperazin-1-yl}-1,3-thiazole-5-carboxylic acid also plays a crucial role in its synthetic utility. This group is commonly used as a protecting group in peptide chemistry and can be selectively removed under specific conditions to yield more reactive intermediates. This feature makes the compound a valuable tool in medicinal chemistry for constructing complex peptidomimetics and other biologically active molecules.

Recent advancements in computational chemistry have further enhanced the understanding of 2-{4-(benzyloxy)carbonylpiperazin-1-yl}-1,3-thiazole-5-carboxylic acid's interactions with biological targets. Molecular docking studies have revealed that this compound can bind to various protein receptors with high affinity, suggesting multiple potential mechanisms of action. These studies have been instrumental in identifying key residues involved in binding and optimizing the compound's structure for improved efficacy.

The synthesis of 2-{4-(benzyloxy)carbonylpiperazin-1-yl}-1,3-thiazole-5-carboxylic acid involves multi-step organic reactions that highlight its complexity and synthetic challenge. The process typically begins with the formation of the thiazole ring followed by functionalization at the 4-position with the piperazine moiety. The introduction of the benzyloxy carbonyl group is achieved through selective protection-deprotection strategies, ensuring high regioselectivity and yield.

In conclusion, 2-{4-(benzyloxy)carbonylpiperazin-1-yl}-1,3-thiazole-5-carboxylic acid (CAS No. 2580200-67-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activity make it a promising candidate for further research into treating neurological and cardiovascular diseases. As computational methods continue to refine our understanding of drug-target interactions, compounds like this one will play an increasingly important role in developing next-generation therapeutics.